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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

An In-depth Exploration of the Synthesis and Physicochemical Properties of a Key Aroma

Compound

Abstract
This technical guide provides a comprehensive overview of the discovery, history, and

synthesis of dihydroanethole, also known as p-propylanisole. Central to its history is the

pioneering work of Paul Sabatier and Jean-Baptiste Senderens on catalytic hydrogenation.

This document details the historical context of its first likely synthesis and presents a putative

experimental protocol based on their groundbreaking methods. Furthermore, it summarizes the

key physicochemical and toxicological data of dihydroanethole in structured tables for clarity

and comparative analysis. Methodological workflows are visualized using Graphviz diagrams to

facilitate understanding. This guide is intended for researchers, scientists, and professionals in

the fields of chemistry and drug development interested in the history and synthesis of this

important aroma chemical.

Introduction
Dihydroanethole (p-propylanisole) is an aromatic organic compound valued for its characteristic

sweet, anise-like, and herbaceous odor. It is utilized in the flavor and fragrance industries,

finding application in a variety of consumer products. Unlike its unsaturated precursor,

anethole, which is a major component of essential oils from anise and fennel, dihydroanethole

is primarily produced synthetically. The history of its synthesis is intrinsically linked to the

development of modern catalytic chemistry at the turn of the 20th century.
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Historical Discovery and Key Contributors
The discovery of dihydroanethole is not marked by a singular, documented event but is rather

an outcome of the broader exploration of catalytic hydrogenation. The foundational work in this

field was conducted by French chemists Paul Sabatier and Jean-Baptiste Senderens. Their

research into the use of finely divided metals, particularly nickel, as catalysts for the

hydrogenation of unsaturated organic compounds earned Sabatier the Nobel Prize in

Chemistry in 1912.[1]

While their extensive publications in journals such as Comptes Rendus de l'Académie des

Sciences and Annales de Chimie et de Physique detail the hydrogenation of a wide array of

unsaturated compounds, including olefins and aromatic rings, a specific paper dedicated solely

to the hydrogenation of anethole is not readily apparent in initial surveys of their most cited

works from the early 1900s.[2][3] However, given their systematic approach to hydrogenating

various unsaturated hydrocarbons, it is highly probable that anethole was among the

compounds they investigated. Their seminal 1905 publication in Annales de Chimie et de

Physique provides a comprehensive account of their method, which would have been directly

applicable to the synthesis of dihydroanethole from anethole.[2]

The industrial preparation of dihydroanethole continues to rely on the catalytic hydrogenation of

anethole, a testament to the enduring impact of Sabatier and Senderens' work.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for dihydroanethole, compiled from

various chemical and safety data sources.

Table 1: Physical and Chemical Properties of Dihydroanethole
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Property Value

Molecular Formula C₁₀H₁₄O

Molar Mass 150.22 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 215 °C (lit.)

Density 0.941 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.504 (lit.)

Flash Point 85 °C

Solubility
Soluble in ethanol and most non-volatile oils;

insoluble in glycerol and propylene glycol.

Table 2: Toxicological Data for Dihydroanethole

Test Species Route Value

LD₅₀ Rat Oral 4400 mg/kg

LD₅₀ Rabbit Dermal >5000 mg/kg

Experimental Protocols: Synthesis of
Dihydroanethole
While a specific, detailed historical protocol for the synthesis of dihydroanethole by Sabatier

and Senderens is not available, a representative experimental procedure can be constructed

based on their well-documented general method for the catalytic hydrogenation of unsaturated

compounds.

Historical Synthesis: Catalytic Hydrogenation of
Anethole (Putative Protocol based on Sabatier-
Senderens Method)
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This protocol is a representation of the method likely used in the early 20th century, following

the work of Sabatier and Senderens.

Objective: To synthesize dihydroanethole by the catalytic hydrogenation of anethole using a

reduced nickel catalyst.

Materials:

Anethole

Hydrogen gas

Nickel(II) oxide (NiO) or Nickel(II) nitrate (Ni(NO₃)₂)

Apparatus for reduction of nickel catalyst (e.g., a hard glass tube in a tube furnace)

Apparatus for catalytic hydrogenation (e.g., a heated tube containing the catalyst through

which the reactant vapor and hydrogen are passed)

Condenser and receiving flask

Methodology:

Catalyst Preparation:

Nickel(II) oxide or nitrate is placed in a hard glass tube.

The tube is heated in a furnace to approximately 300-350 °C.

A stream of pure, dry hydrogen gas is passed over the heated nickel salt to reduce it to

finely divided, highly active nickel metal. This process is continued until no more water is

evolved.

The catalyst is cooled to the reaction temperature under a current of hydrogen to prevent

re-oxidation.

Hydrogenation of Anethole:
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The prepared nickel catalyst is maintained at a temperature of approximately 150-200 °C.

A stream of hydrogen gas is passed through a vessel containing liquid anethole, gently

warmed to ensure sufficient vapor pressure.

The mixed vapors of anethole and an excess of hydrogen are then passed over the

heated nickel catalyst.

The reaction is exothermic, and the temperature of the catalyst may need to be controlled.

The vapors exiting the reaction tube are passed through a condenser.

The condensed liquid, consisting of dihydroanethole and any unreacted anethole, is

collected in a receiving flask.

Purification:

The collected liquid is subjected to fractional distillation to separate the higher-boiling

dihydroanethole from any lower-boiling impurities or unreacted starting material.

Visualizations
Logical Workflow for the Historical Synthesis of
Dihydroanethole
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Caption: Workflow for the historical synthesis of dihydroanethole.
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Conceptual Relationship of Compounds
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Caption: Synthesis of Dihydroanethole from Anethole.

Conclusion
The discovery and synthesis of dihydroanethole are a direct consequence of the foundational

work on catalytic hydrogenation by Paul Sabatier and Jean-Baptiste Senderens. While not a

naturally abundant compound, its synthesis from anethole is a straightforward application of

their Nobel Prize-winning methodology. The physicochemical properties of dihydroanethole

make it a stable and useful aroma chemical. This guide has provided a historical context,

summarized its key properties, and outlined the likely experimental procedures for its original

synthesis, offering a valuable resource for researchers and professionals in the chemical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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